Cas no 2138134-82-2 (5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one)

• Product Name: 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one
• CAS No: 2138134-82-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5817660
• PubChem ID: 165459632
• Update Time: 2025-07-09

5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one Chemical and Physical Properties

Names and Identifiers

• EN300-740639
• 2138134-82-2
• 5-{[bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one
• 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one

• Inchi： 1S/C11H20N2O4/c14-3-1-13(2-4-15)6-9-11(7-12-8-11)5-10(16)17-9/h9,12,14-15H,1-8H2
• InChI Key： XQJKFGGNHBEWHF-UHFFFAOYSA-N
• SMILES： O1C(CC2(CNC2)C1CN(CCO)CCO)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 82Ų

Additional information on 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one

Introduction to 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one (CAS No. 2138134-82-2)

5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2138134-82-2, belongs to a class of spirocyclic molecules that exhibit promising biological activities. The presence of multiple functional groups, including bis(2-hydroxyethyl)amino and an oxa-spiro structure, makes it a versatile scaffold for drug discovery and development.

The spirocyclic framework of 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one contributes to its stability and reactivity, enabling it to interact with biological targets in a highly specific manner. This feature is particularly valuable in the design of pharmaceutical agents that require precise targeting to achieve therapeutic efficacy. Recent studies have highlighted the potential of spirocyclic compounds in modulating various biological pathways, making them attractive candidates for further investigation.

One of the most compelling aspects of this compound is its ability to serve as a multi-functional pharmacophore. The bis(2-hydroxyethyl)amino moiety, in particular, introduces hydrophilic properties that enhance solubility and bioavailability, while the spirocyclic core provides rigidity and stability. These characteristics make 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one a promising candidate for drug development in areas such as inflammation, neurodegeneration, and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have revealed that it can bind effectively to enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for exploring its potential as an antimicrobial agent, anti-inflammatory drug, or even a neuroprotective compound.

The synthesis of 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the spirocyclic core, followed by functionalization at the appropriate positions to introduce the bis(2-hydroxyethyl)amino group. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale.

In vitro studies have demonstrated the biological activity of 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one across a range of cellular models. These studies have shown that it can inhibit the activity of key enzymes involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and neurodegenerative diseases. Additionally, preliminary data indicate that it may possess anticancer properties, making it an exciting prospect for further clinical investigation.

The development of novel pharmaceutical agents requires not only potent biological activity but also favorable pharmacokinetic properties. The structural features of 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one contribute to its good solubility and bioavailability, which are essential for effective drug delivery. Furthermore, its stability under various conditions ensures that it can be formulated into stable dosage forms suitable for clinical use.

As research in this field continues to evolve, new applications for 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one are likely to emerge. The combination of its unique structural features and promising biological activities makes it a valuable asset in the quest for novel therapeutic solutions. Future studies will focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its safety and efficacy in clinical trials.

The growing interest in spirocyclic compounds underscores their potential as next-generation pharmaceuticals. With continued research and development, compounds like 5-{[Bis(2-hydroxyethyl)amino]methyl}-6-oxa-2-azaspiro[3.4]octan-7-one are poised to make significant contributions to medicine, offering new hope for patients suffering from various diseases.